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Compound of Interest

Compound Name: I-Methionine-d8

Cat. No.: B12425525

Disclaimer: This guide provides comprehensive safety and handling information for L-
Methionine-d8. Since specific safety and toxicity data for the deuterated isotopologue are not
readily available, this document relies heavily on data for its non-deuterated counterpart, L-
Methionine. It is reasonably assumed that the safety and handling precautions for L-
Methionine-d8 are comparable to those for L-Methionine. However, this information should be
used as a guide and supplemented with institutional safety protocols and professional
judgment.

Hazard Identification and Classification

L-Methionine-d8 is not classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). However, as with any
chemical substance, it should be handled with care in a laboratory setting. Potential hazards
include:

Inhalation: May cause respiratory tract irritation.[1]

Skin Contact: May cause skin irritation upon prolonged or repeated contact.[1]

Eye Contact: May cause eye irritation.[1]

Ingestion: May be harmful if swallowed in large quantities.[1]
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o Combustible Dust: Further processing of the solid material may result in the formation of
combustible dust concentrations in the air.[1]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of L-Methionine.

Property Value Reference
Molecular Formula CsH3DsNO2S
Molecular Weight 157.26 g/mol [1]
White crystalline powder or
Appearance [2][3]
flakes
Melting Point 284 °C (decomposes) [41[5]

Soluble in water and dilute
Solubility acids and alkalis. Very slightly [2][6]
soluble in ethanol.

log Pow (Octanol/Water
L . -1.87 [7]
Partition Coefficient)

Toxicological Data

Toxicological data for L-Methionine-d8 is not available. The data presented below for L-
Methionine is for reference.

Test Species Route Value Reference
Acute Toxicity

Rat Oral 36,000 mg/kg [1]
(LD50)

Note: While the LD50 is high, indicating low acute toxicity, excessive intake of methionine in
humans has been linked to elevated homocysteine levels, which is a risk factor for
cardiovascular disease.[8][9] A mistaken large dose has resulted in death.[8][9]
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Handling and Storage

Proper handling and storage are crucial to maintain the integrity and safety of L-Methionine-
ds.

Handling:

Handle in a well-ventilated area.[1]

Avoid the formation of dust and aerosols.[1]

Wear appropriate personal protective equipment (see Section 6).

Wash hands thoroughly after handling.[1][3]

Avoid contact with skin, eyes, and clothing.[3]

Storage:

Store in a tightly closed container.[1][3]

Keep in a cool, dry place.[1]

Protect from light and moisture.[1][3]

Store at room temperature or as recommended by the supplier. Some solutions may require
storage at -20°C or -80°C for long-term stability.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling L-Methionine-
ds:

o Eye/Face Protection: Wear safety glasses with side shields or goggles.[1]
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[1][7]

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
is recommended.[7]
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Enhanced PPE:
- Standard PPE
- Respirator (if dust is generated)
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- Safety Glasses

- Lab Coat
- Gloves
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PPE selection workflow for L-Methionine-d8.

First-Aid Measures

In case of exposure, follow these first-aid measures:

General Advice: Consult a physician and show them the safety data sheet.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[1][10]

Skin Contact: Wash the affected area with soap and plenty of water.[1][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[1][10]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

e Specific Hazards: Combustion may produce carbon oxides (CO, COz2), nitrogen oxides, and
sulfur oxides.[1]
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» Fire-Fighting Instructions: Wear a self-contained breathing apparatus for firefighting if
necessary.[1]

Accidental Release Measures

o Personal Precautions: Avoid dust formation. Ensure adequate ventilation. Wear appropriate
personal protective equipment.[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1]

e Methods for Cleaning Up: Sweep up the spilled solid and place it in a suitable, closed
container for disposal.[3][10]

Stability and Reactivity

Chemical Stability:

» Stable under recommended storage conditions.[1][3]

e Agqueous stock solutions are reported to be stable for up to five years when stored at 2-8 °C.
Reactivity:

» Incompatible Materials: Strong oxidizing agents.[1]

e Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon
oxides, nitrogen oxides, and sulfur oxides.[1]

Quantitative Stability Data (L-Methionine):
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Condition Observation

Forced Degradation

Acidic Hydrolysis (e.g., 1N HCI, 80°C, 24h) Significant degradation observed.

Alkaline Hydrolysis (e.g., 1IN NaOH, 80°C, 24h) Some degradation observed.

o Significant degradation to methionine sulfoxide
Oxidation (e.g., 3% H202, RT, 24h) _
and other species.

Thermal (80°C, 24h) Some degradation observed.

Photolytic (UV light, 24h) Some degradation observed.

Note: The table provides a qualitative summary based on typical forced degradation studies of
amino acids. Specific quantitative data for L-Methionine-d8 is not available in the searched
literature.

Experimental Protocols

Acute Oral Toxicity Assessment (General Protocol
based on OECD Guideline 425)

This protocol outlines a general procedure for determining the acute oral toxicity (LD50) of a
substance like L-Methionine-d8.

Test Animals: Healthy, young adult rodents (e.g., rats or mice) of a single sex (typically
females) are used.

e Housing and Feeding: Animals are housed in standard conditions with access to food and
water ad libitum, except for a brief fasting period before dosing.

o Dose Preparation: The test substance is prepared in a suitable vehicle (e.g., water or saline).
The concentration is adjusted to deliver the desired dose in a constant volume.

o Administration: The substance is administered by gavage to the fasted animals.

e Procedure (Up-and-Down Procedure):
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[e]

A single animal is dosed at a starting dose level below the estimated LD50.

o

If the animal survives, the next animal is dosed at a higher level.

[¢]

If the animal dies, the next animal is dosed at a lower level.

[e]

This process is continued until the stopping criteria are met (e.g., a specified number of
reversals in outcome).

Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

Data Analysis: The LD50 is calculated from the results using a statistical method such as the
maximum likelihood method.
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General workflow for acute oral toxicity testing.
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Stability-Indicating HPLC Method (Representative
Protocol)

This protocol describes a general method for assessing the stability of L-Methionine-d8 and
separating it from its potential degradation products.

o Chromatographic System: A High-Performance Liquid Chromatography (HPLC) system with
a UV detector.

e Column: A reversed-phase C18 column is commonly used.

» Mobile Phase: A gradient elution is typically employed. For example:
o Mobile Phase A: A buffered aqueous solution (e.g., phosphate buffer, pH 3.0).
o Mobile Phase B: Acetonitrile or methanol.

o A gradient program is run to separate the parent compound from its more polar or non-
polar degradants.

e Sample Preparation:

o Forced Degradation Samples: L-Methionine-d8 is subjected to stress conditions (acid,
base, oxidation, heat, light) to generate degradation products.

o Stability Samples: L-Methionine-d8 is stored under defined conditions (e.g., 40°C/75%
RH) and samples are withdrawn at specified time points.

o All samples are diluted to a suitable concentration with the mobile phase.

o Chromatographic Conditions:

o

Flow Rate: Typically 1.0 mL/min.

o

Injection Volume: Typically 10-20 pL.

[¢]

Detection Wavelength: Around 210 nm.
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+ Method Validation: The method should be validated according to ICH guidelines to ensure it
is specific, accurate, precise, linear, and robust for its intended purpose.

o Data Analysis: The peak area of L-Methionine-d8 is monitored over time to determine the
extent of degradation. The formation of degradation products is also tracked.

Start: Prepare L-Methionine-d8 @

Store Samples at Defined Stability Conditions

Subject Samples to Stress Conditions
(Acid, Base, Oxidant, Heat, Light)

l '

Dilute Samples to Target Concentration
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Workflow for an HPLC-based stability study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b12425525?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/292680721_Impurity_profiling_of_L-methionine_by_HPLC_on_a_mixed_mode_column
https://pubmed.ncbi.nlm.nih.gov/26852161/
https://pubmed.ncbi.nlm.nih.gov/26852161/
https://www.researchgate.net/publication/341335724_Determination_and_correlation_of_temperature_and_pH_value_dependent_solubility_of_dl-methionine
https://www.tandfonline.com/doi/full/10.4161/mabs.29601
https://www.merckmillipore.com/BY/en/technical-documents/technical-article/analytical-chemistry/small-molecule-hplc/usp-hplc-analysis-of-l-methionine
https://www.chemeo.com/cid/18-839-1/L-Methionine
https://www.researchgate.net/figure/Methionine-Forced-Degradation-Study_tbl4_369324543
https://pmc.ncbi.nlm.nih.gov/articles/PMC5680805/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5680805/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12446506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12446506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12446506/
https://www.researchgate.net/publication/38139830_Solubility_and_Metastable_Zone_Width_of_the_Methionine_Enantiomers_and_Their_Mixtures_in_Water
https://www.benchchem.com/product/b12425525#safety-and-handling-guidelines-for-l-methionine-d8
https://www.benchchem.com/product/b12425525#safety-and-handling-guidelines-for-l-methionine-d8
https://www.benchchem.com/product/b12425525#safety-and-handling-guidelines-for-l-methionine-d8
https://www.benchchem.com/product/b12425525#safety-and-handling-guidelines-for-l-methionine-d8
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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